Cas no 2434-06-2 (Pregnane-3,11,17,20-tetrol,(3a,5b,11b,20R)- (9CI))

• Product name: Pregnane-3,11,17,20-tetrol,(3a,5b,11b,20R)- (9CI)
• CAS No: 2434-06-2
• MF: C₂₁H₃₆O₄
• MW: 352.50814
• CID: 251243
• PubChem ID: 14275010

Pregnane-3,11,17,20-tetrol,(3a,5b,11b,20R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregnane-3,11,17,20-tetrol,(3a,5b,11b,20R)- (9CI)
• 5-beta-pregnane-3-alpha,11-beta,17-alpha,20-beta-tetraol
• DTXSID70558361
• 2434-06-2
• (3R,5R,8S,9S,10S,11S,13S,14S,17R)-17-[(1R)-1-hydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,11,17-triol
• 21-DESOXY-β-CORTOL

• Inchi： InChI=1S/C21H36O4/c1-12(22)21(25)9-7-16-15-5-4-13-10-14(23)6-8-19(13,2)18(15)17(24)11-20(16,21)3/h12-18,22-25H,4-11H2,1-3H3/t12-,13-,14-,15+,16+,17+,18?,19+,20+,21+/m1/s1
• InChI Key： CQRHDJNAPDZBCN-KLHMWVFASA-N
• SMILES： O[C@@H]1CC[C@@]2(C3[C@@H](O)C[C@@]4([C@@](CC[C@H]4[C@@H]3CC[C@@H]2C1)(O)[C@H](O)C)C)C

Computed Properties

• Exact Mass: 352.26148
• Monoisotopic Mass: 352.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 80.92